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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2C-G hydrochloride is a psychoactive substance and is classified as a controlled

substance in many jurisdictions, including the United States (Schedule I), the United Kingdom

(Class A), and Canada (Schedule III).[1][2] All acquisition, handling, storage, and disposal of

this compound must be in strict compliance with all applicable local, state, and federal

regulations. These protocols are intended for use in authorized research settings by qualified

personnel. A thorough risk assessment must be conducted before any handling of this

substance.

Introduction
2C-G hydrochloride (2,5-dimethoxy-3,4-dimethyl-benzeneethanamine, monohydrochloride) is a

psychedelic phenethylamine of the 2C-series.[1][3][4] It is a crystalline solid with a molecular

weight of 245.74 g/mol .[3][5] Due to its psychoactive nature and structural similarity to other

scheduled substances like 2C-D, it necessitates stringent safety protocols in a laboratory

setting.[3][4] While specific toxicity data for 2C-G hydrochloride is not extensively available, its

handling should be guided by protocols for potent, novel psychoactive substances (NPS).[5][6]

Quantitative Data and Physicochemical Properties
Comprehensive toxicological data for 2C-G hydrochloride is not currently available in published

literature. Therefore, occupational exposure limits (OELs) have not been established. The
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precautionary principle must be applied, treating the substance as highly potent and

hazardous.

Property Value Source

Chemical Name

2,5-dimethoxy-3,4-dimethyl-

benzeneethanamine,

monohydrochloride

[3]

Synonyms
2C-G, 3,4-Dimethyl-2,5-

dimethoxyphenethylamine
[1][3]

Molecular Formula C₁₂H₁₉NO₂ • HCl [3]

Molecular Weight 245.7 g/mol [3]

Physical Form Crystalline solid [3]

CAS Number 327175-14-4 [3][5]

Storage Temperature -20°C [7][8]

Solubility

DMF: 20 mg/ml, DMSO: 20

mg/ml, Ethanol: 30 mg/ml,

Methanol: 1 mg/ml, PBS (pH

7.2): 5 mg/ml

[3]

Risk Assessment and Management
A thorough risk assessment is mandatory before handling 2C-G hydrochloride. This involves

identifying hazards, evaluating risks, and implementing control measures.
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Risk Assessment

Initiate Handling Request

Identify Hazards
- Potent Psychoactive
- Powder Inhalation

- Skin Contact
- Unknown Toxicity

Evaluate Risks
- Exposure Scenarios

- Severity of Harm

Determine Control Measures
- Engineering Controls

- Administrative Controls
- PPE

Develop Standard
Operating Procedures (SOPs)

Verify Personnel Training

Obtain Authorization

Proceed with Handling

Approved

Handling Not Authorized

Not Approved
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Caption: Risk assessment workflow for handling 2C-G hydrochloride.
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Experimental Protocols
A baseline of the following PPE is required at all times when handling 2C-G hydrochloride

powder:

Gloves: Double-gloving with nitrile gloves is recommended.

Lab Coat: A dedicated lab coat, preferably disposable or laundered by a specialized service.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Respiratory Protection: A properly fitted N95 or higher-rated respirator should be used when

handling the powder outside of a certified chemical fume hood.

Chemical Fume Hood: All handling of 2C-G hydrochloride powder, including weighing and

preparing solutions, must be conducted in a certified chemical fume hood to prevent

inhalation.[5]

Ventilation: The laboratory should have adequate general ventilation.

Preparation: Designate a specific area within a chemical fume hood for handling 2C-G

hydrochloride. Cover the work surface with absorbent, disposable bench paper.

Pre-weighing: Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) inside

the fume hood before introducing the compound.

Weighing:

Tare the analytical balance with a clean weigh boat.

Carefully transfer the desired amount of 2C-G hydrochloride powder using a dedicated

spatula.

Avoid generating dust.[9] If any powder becomes airborne, cease work and allow the fume

hood to clear it.

Once the desired weight is achieved, securely cap the stock container immediately.
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Dissolution:

If preparing a solution, add the solvent to the weigh boat or a receiving vessel containing

the powder within the fume hood.

Ensure complete dissolution before removing the solution from the fume hood.

Decontamination:

Wipe down all surfaces, including the spatula and the exterior of the containers, with an

appropriate deactivating solution (e.g., 10% bleach solution followed by a water rinse, or

as determined by institutional safety protocols).

Dispose of all contaminated disposable materials (gloves, bench paper, weigh boats) in a

designated hazardous waste container.
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2C-G Hydrochloride Powder Handling Workflow

Don PPE
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Caption: Step-by-step workflow for handling 2C-G hydrochloride powder.
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Store 2C-G hydrochloride in a securely sealed, clearly labeled container.

The container should be stored in a locked, ventilated cabinet at the recommended

temperature of -20°C.[7][8]

Maintain a detailed inventory and access log for the controlled substance.

Minor Spill (inside fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Gently collect the absorbed material and place it in a designated hazardous waste

container.

Decontaminate the area with a suitable deactivating agent.

Major Spill (outside fume hood):

Evacuate the laboratory immediately.

Alert institutional safety personnel.

Prevent entry to the contaminated area.

Follow institutional emergency response protocols.

All waste contaminated with 2C-G hydrochloride (e.g., gloves, weigh boats, paper towels,

excess compound) must be disposed of as hazardous and/or controlled substance waste.

Follow all institutional, local, and federal regulations for the disposal of Schedule I controlled

substances.[5] This may involve a reverse distributor or other approved disposal methods.[2]

Do not mix with general laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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